Cas no 1477978-93-0 (1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid
• CAS No: 1477978-93-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5046572
• Update Time: 2023-08-25

1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid
• 1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H19NO2/c1-11(12-5-3-2-4-6-12)9-15-8-7-13(10-15)14(16)17/h2-6,11,13H,7-10H2,1H3,(H,16,17)
• InChI Key： ZPHIYFCOLKZQEB-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC(C)C2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines